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Compound of Interest

Compound Name: Canagliflozin D4

Cat. No.: B3026297 Get Quote

For laboratory professionals engaged in pharmaceutical research and development, ensuring

personal and environmental safety is paramount. This guide provides essential, immediate

safety and logistical information for the handling of Canagliflozin D4, a deuterated form of

Canagliflozin used as a pharmaceutical reference standard. Adherence to these procedures is

critical to mitigate risks and ensure proper disposal.

Personal Protective Equipment (PPE)
When handling Canagliflozin D4, a comprehensive array of personal protective equipment is

mandatory to prevent exposure. The following table summarizes the required PPE, drawing

from multiple safety data sheets.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Protects against splashes and

airborne particles that can

cause serious eye damage.[2]

[3]

Skin Protection

Chemical-resistant gloves

(e.g., standard BS EN

374:2003) and impervious

protective clothing.[4]

Prevents skin contact. Gloves

should be inspected before

use, and hands washed

thoroughly after handling.

Respiratory Protection

NIOSH-approved N100 or

CEN-approved FFP3

particulate respirators should

be used as a backup to

engineering controls. A full-

face supplied air respirator is

necessary if it is the sole

means of protection.

Required to prevent inhalation

of dust, especially in the

absence of or as a supplement

to local exhaust ventilation.

Procedural Handling and Safety Workflow
The handling of Canagliflozin D4 necessitates a controlled environment and a systematic

workflow to minimize exposure and contamination. Operations should be conducted in a

designated area, preferably within a chemical fume hood.
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Workflow for Safe Handling of Canagliflozin D4
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Step-by-Step Handling Protocol
Preparation:

Obtain and review all safety precautions and special instructions before use.

Ensure a safety shower and eye wash station are accessible.

Don the appropriate personal protective equipment as detailed in the table above.

Prepare the designated handling area, such as a chemical fume hood, ensuring proper

ventilation.

Handling:

Handle the compound in a well-ventilated area to avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product.

Storage:

Keep the container tightly sealed.

Store in a dry and well-ventilated place, away from incompatible materials. Recommended

storage is refrigerated.

Emergency and Disposal Plans
In the event of accidental release or exposure, immediate and appropriate action is crucial.
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Emergency Situation Action Plan

Accidental Release (Spill)

Evacuate personnel to a safe area. Wear

appropriate PPE, including a self-contained

breathing apparatus, and avoid dust formation.

Cover the spillage with a suitable absorbent

material, sweep it up, and place it in an

appropriate container for disposal. Do not let the

product enter drains. Provide adequate

ventilation.

Inhalation Exposure

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration or oxygen.

Seek medical attention if symptoms persist.

Skin Exposure

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Consult a doctor.

Eye Exposure

Immediately rinse the eyes with plenty of water

for at least 15 minutes, removing contact lenses

if present and easy to do. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Disposal

Canagliflozin D4 must not be disposed of with

household garbage. Disposal must be

conducted in accordance with official

regulations. Prevent the product from reaching

the sewage system or ground water as it is toxic

to aquatic life with long-lasting effects.

By strictly adhering to these safety protocols, researchers can minimize the risks associated

with handling Canagliflozin D4, ensuring a safe laboratory environment for themselves and

their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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